Cas no 1806068-22-3 (5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid)
5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
-
- Inchi: 1S/C7H4BrF2NO3/c8-2-1-11-4(7(13)14)5(12)3(2)6(9)10/h1,6,12H,(H,13,14)
- InChI Key: JEEMWTAPLWRKFL-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=O)O)C(=C1C(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 2.2
- Topological Polar Surface Area: 70.4
5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024007555-500mg |
5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid |
1806068-22-3 | 97% | 500mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A024007555-1g |
5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid |
1806068-22-3 | 97% | 1g |
$1,848.00 | 2022-04-01 |
5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic Acid: A Comprehensive Overview
The compound 5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid, with the CAS number 1806068-22-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom at position 5, a difluoromethyl group at position 4, a hydroxyl group at position 3, and a carboxylic acid group at position 2 of the pyridine ring. These functional groups endow the molecule with distinctive chemical and biological properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways. The bromine atom and difluoromethyl group contribute to the molecule's electronic properties, enhancing its ability to interact with biological targets such as enzymes and receptors. Additionally, the hydroxyl and carboxylic acid groups provide opportunities for further chemical modifications, enabling researchers to tailor the compound's properties for specific applications.
The synthesis of 5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid involves a series of carefully controlled reactions that ensure the precise placement of functional groups on the pyridine ring. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity levels. The optimization of these synthetic routes has been a focal point in recent studies, with advancements reported in both academic journals and industry publications.
In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various laboratory techniques, including chromatography and spectroscopy. The compound's stability under different conditions has also been thoroughly investigated, with findings indicating that it remains stable under moderate thermal and oxidative conditions.
The biological activity of 5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for its use in treating inflammatory diseases and neurodegenerative disorders.
From an environmental perspective, the compound's biodegradability and ecological impact have been evaluated to ensure its safe handling and disposal. Studies indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for proper waste management practices in industrial settings.
In conclusion, 5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future research endeavors.
1806068-22-3 (5-Bromo-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)